![molecular formula C23H25N5O5S B2445670 2-(4-methoxyphenoxy)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide CAS No. 1021024-81-6](/img/structure/B2445670.png)
2-(4-methoxyphenoxy)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-methoxyphenoxy)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O5S and its molecular weight is 483.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Computational and Pharmacological Evaluation
Research focused on the computational and pharmacological potential of novel derivatives, including those with structures similar to the specified compound, revealed insights into their docking against targets like epidermal growth factor receptor (EGFR) and tubulin. These compounds exhibited moderate inhibitory effects in various assays, indicating potential applications in toxicity assessment, tumor inhibition, and as analgesic and anti-inflammatory agents (Faheem, 2018).
Efficient Synthesis for PPARpan Agonism
An efficient synthesis route for a potent PPARpan agonist, structurally related to the specified compound, was developed. This synthesis, which afforded the agonist in a significant overall yield, involves regioselective bond formation and an efficient method of introducing specific functional groups, showcasing the compound's potential in metabolic regulation and therapeutic applications (Guo et al., 2006).
Synthesis and Antimicrobial Studies
Novel pyridine derivatives structurally akin to the compound were synthesized and evaluated for their antimicrobial activity. These compounds demonstrated considerable antibacterial properties, suggesting their potential use in developing new antimicrobial agents (Patel & Agravat, 2009).
Crystal Structure and DFT Calculations
Crystal structure studies and density functional theory (DFT) calculations on derivatives of the specified compound provided insights into their reactive sites and intermolecular interactions. Such studies are crucial for understanding the chemical behavior and potential pharmaceutical applications of these compounds (Kumara et al., 2017).
Anticonvulsant Activity of Kojic Acid Derivatives
Research into kojic acid derivatives, related in structure to the specified compound, revealed their potential as anticonvulsant compounds. This suggests possible applications in the treatment of neurological disorders, highlighting the compound's relevance in medicinal chemistry (Aytemir et al., 2010).
properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O5S/c1-32-19-4-6-20(7-5-19)33-17-23(29)26-18-2-8-21(9-3-18)34(30,31)28-14-12-27(13-15-28)22-16-24-10-11-25-22/h2-11,16H,12-15,17H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXIUIXMVHHJZKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.